Cas no 2138132-97-3 (Tert-butyl 2-[1-(aminooxy)cycloheptyl]acetate)

• Product Name: Tert-butyl 2-[1-(aminooxy)cycloheptyl]acetate
• CAS No: 2138132-97-3
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 6350440
• PubChem ID: 165799934
• Update Time: 2025-05-25

Tert-butyl 2-[1-(aminooxy)cycloheptyl]acetate Chemical and Physical Properties

Names and Identifiers

• 2138132-97-3
• EN300-705061
• tert-butyl 2-[1-(aminooxy)cycloheptyl]acetate
• Tert-butyl 2-[1-(aminooxy)cycloheptyl]acetate

• Inchi： 1S/C13H25NO3/c1-12(2,3)16-11(15)10-13(17-14)8-6-4-5-7-9-13/h4-10,14H2,1-3H3
• InChI Key： QGFWIJLAFGHGRW-UHFFFAOYSA-N
• SMILES： O(C1(CC(=O)OC(C)(C)C)CCCCCC1)N

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.6Ų

Additional information on Tert-butyl 2-[1-(aminooxy)cycloheptyl]acetate

Tert-butyl 2-[1-(aminooxy)cycloheptyl]acetate: A Comprehensive Overview

Tert-butyl 2-[1-(aminooxy)cycloheptyl]acetate (CAS No. 2138132-97-3) is a complex organic compound with significant applications in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential therapeutic benefits. Recent studies have highlighted its role in drug delivery systems and its ability to enhance the bioavailability of certain medications. The compound's structure, which includes a cycloheptyl ring and an aminooxy group, contributes to its stability and functionality in various chemical reactions.

The synthesis of Tert-butyl 2-[1-(aminooxy)cycloheptyl]acetate involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. Researchers have optimized the reaction conditions to improve yield and purity, making it more accessible for large-scale production. The compound's versatility has led to its use in the development of bioactive molecules, particularly in the context of anti-inflammatory agents and antioxidants. Recent advancements in computational chemistry have also enabled a deeper understanding of its molecular interactions, further enhancing its potential applications.

In terms of physical properties, Tert-butyl 2-[1-(aminooxy)cycloheptyl]acetate exhibits a melting point of approximately 55°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory procedures. The compound's ability to form stable complexes with metal ions has been explored in recent studies, opening new avenues for its use in catalytic processes.

The application of this compound extends beyond pharmaceuticals into the realm of material science. Its incorporation into polymer formulations has shown promise in improving the mechanical properties of plastics and composites. Researchers have also investigated its role as a stabilizer in food additives, where its ability to prevent oxidation has been particularly beneficial.

In conclusion, Tert-butyl 2-[1-(aminooxy)cycloheptyl]acetate (CAS No. 2138132-97-3) stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemistry. As research continues to uncover new potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.